![molecular formula C13H8ClNS B081272 11-Chloro-dibenzo[b,f][1,4]thiazepine CAS No. 13745-86-3](/img/structure/B81272.png)
11-Chloro-dibenzo[b,f][1,4]thiazepine
Overview
Description
“11-Chloro-dibenzo[b,f][1,4]thiazepine” is a chemical compound with the molecular formula C13H8ClNS . It appears as a pale yellow solid .
Synthesis Analysis
The synthesis of “11-Chloro-dibenzo[b,f][1,4]thiazepine” involves several steps. It has been used as an intermediate in the synthesis of quetiapine . A two-step diversity-oriented synthetic protocol has been developed, which includes the synthesis of dibenzothiazepine via copper-mediated condition followed by Ugi–Joullié reaction of the resultant cyclic imine .Molecular Structure Analysis
The molecular structure of “11-Chloro-dibenzo[b,f][1,4]thiazepine” consists of a dibenzo[b,f][1,4]thiazepine core with a chlorine atom at the 11th position .Physical And Chemical Properties Analysis
The physical and chemical properties of “11-Chloro-dibenzo[b,f][1,4]thiazepine” include a molecular weight of 245.73 g/mol . The compound is a pale yellow solid .Scientific Research Applications
Metabolite of Quetiapine
“11-Chloro-dibenzo[b,f][1,4]thiazepine” is known to be a metabolite of Quetiapine . Quetiapine is an atypical antipsychotic drug used for the treatment of schizophrenia, bipolar disorder, and major depressive disorder.
Use in Haematological Studies
This compound has been synthesized as a versatile intermediate towards clozapine-like analogues potentially devoid of any blood disorders, and for use in haematological studies to investigate clozapine-induced agranulocytosis .
Photo-Transducer for Photo-Click Decoration
In a study, “11-Chloro-dibenzo[b,f][1,4]thiazepine” was used as a photo-transducer for photo-click decoration . This application allows the precisely orthogonal and site-specific functionalization of proteins in living cells under photo-control.
Agricultural, Medicinal, Biological, Pharmaceutical, Industrial Significances and Applications
A study mentioned that 2-Chloro-11-(piperazin-1-yl)dibenzo[b,f][1,4]oxazepine and their derivatives showed agricultural, medicinal, biological, pharmaceutical, industrial significances and applications .
Development of Chemo Selective Reduction of Nitro Groups
“11-Chloro-dibenzo[b,f][1,4]thiazepine” has been used in the development of the chemo selective reduction of nitro groups using a cheap reagent with easy operation in water without any organic solvent .
Genetic Code Expansion (GCE)
The genetic code expansion (GCE) with “11-Chloro-dibenzo[b,f][1,4]thiazepine” benefits the studies on the distribution of decorated proteins on specific cells under a spatiotemporal resolved photo-stimulation . The GCE for encoding this compound enables further functional diversity of artificial proteins in living systems .
Future Directions
Mechanism of Action
Target of Action
It is known to be a metabolite of quetiapine , which is a medication primarily used to treat schizophrenia and bipolar disorder. Quetiapine acts on several receptors in the brain, including serotonin and dopamine receptors .
Mode of Action
The exact mode of action of 11-Chloro-dibenzo[b,f][1,4]thiazepine is not well-documented. As a metabolite of Quetiapine, it may share some of its parent compound’s pharmacological properties. Quetiapine is known to act as an antagonist at various neurotransmitter receptors in the brain, including serotonin and dopamine receptors . This means it binds to these receptors and inhibits their activity, which can help to balance neurotransmitter levels and alleviate symptoms of certain mental health disorders .
Biochemical Pathways
Given its relationship to quetiapine, it may be involved in the modulation of neurotransmitter systems in the brain, particularly the serotonin and dopamine systems . These neurotransmitters play key roles in mood regulation, and alterations in their signaling pathways are associated with conditions like schizophrenia and bipolar disorder .
Pharmacokinetics
As a metabolite of quetiapine, it is likely produced in the body following the administration and metabolism of quetiapine
Result of Action
As a metabolite of Quetiapine, it may contribute to the therapeutic effects of this medication, which include reducing symptoms of psychosis and mood disorders
properties
IUPAC Name |
6-chlorobenzo[b][1,4]benzothiazepine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClNS/c14-13-9-5-1-3-7-11(9)16-12-8-4-2-6-10(12)15-13/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFOZNNFYECYUQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NC3=CC=CC=C3S2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70442155 |
Source
|
| Record name | 11-chloro-dibenzo[b,f][1,4]thiazepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70442155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
11-Chloro-dibenzo[b,f][1,4]thiazepine | |
CAS RN |
13745-86-3 |
Source
|
| Record name | 11-Chlorodibenzo[b,f][1,4]thiazepine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13745-86-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 11-chloro-dibenzo[b,f][1,4]thiazepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70442155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dibenzo[b,f][1,4]thiazepine, 11-chloro | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 11-Chlorodibenzo[b,f][1,4]thiazepine | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GKL3VNL5B7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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